2-(4-chlorobenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-6-(2-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C18H15ClN2O2/c1-23-17-5-3-2-4-15(17)16-10-11-18(22)21(20-16)12-13-6-8-14(19)9-7-13/h2-11H,12H2,1H3
• InChI Key: WMKLPLXQATZPTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O2
• Molecular Weight: 326.8 g/mol

Description

2-(4-chlorobenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one, commonly known as CBMP, is a pyridazinone derivative that has gained significant attention in recent years due to its potential applications in various fields. CBMP has been extensively studied for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Scientific Research Applications

Synthesis and Structural Analysis

Research on pyridazinones, including compounds structurally related to 2-(4-chlorobenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one, focuses on their synthesis and the analysis of their molecular structures. A study detailed the synthesis of a related compound, highlighting the importance of pyridazine analogs in medicinal chemistry due to their pharmaceutical significance. The synthesized compound was elucidated using spectroscopic techniques and confirmed by XRD technique, with density functional theory calculations to harmonize theoretical and experimental values, highlighting the compound's crystal system and intermolecular interactions (Sallam et al., 2021).

Chemical Reactions and Derivatives

Another aspect of research involves exploring the reactivity of pyridazinones to form various derivatives. Studies have shown that these compounds can undergo reactions to form chloro derivatives and aminoaryl pyridazines, indicating their potential for further chemical manipulation and application in developing new compounds with diverse biological activities (Alonazy et al., 2009).

Application in Corrosion Inhibition

Research has also investigated the application of pyridazinone derivatives as corrosion inhibitors. For instance, derivatives have been shown to increase the inhibition efficiency of steel corrosion in acidic environments, demonstrating their potential in industrial applications for protecting metals against corrosion (Bouklah et al., 2004).

Potential Biological Activities

Furthermore, studies on pyridazinone derivatives have explored their biological activities, such as juvenile hormone-like activity affecting insect metamorphosis. This indicates a potential use in pest control, offering a selective method for inhibiting the growth of certain pest populations without affecting non-target organisms (Miyake & Oguia, 1992).